molecular formula C13H13BrO2 B6177054 rac-(1R,3R)-7'-bromo-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxylic acid CAS No. 2550997-30-1

rac-(1R,3R)-7'-bromo-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxylic acid

Cat. No. B6177054
CAS RN: 2550997-30-1
M. Wt: 281.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The description of a compound typically includes its IUPAC name, molecular formula, molecular weight, and structural formula. It might also include information about the compound’s appearance (such as color and state of matter at room temperature) and any distinctive odors .


Synthesis Analysis

The synthesis of a compound refers to the chemical reactions used to produce it. This can involve multiple steps, each with its own reactants, products, and conditions . The yield and purity of the product at each step are also important considerations.


Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used for this purpose .


Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include reactions with various reagents under different conditions, and the products of these reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and reactivity with common reagents .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules at the atomic or molecular level. This is particularly relevant for compounds that are intended to be used as drugs .

Safety and Hazards

The safety and hazards associated with a compound refer to the risks it poses to human health and the environment. This can include toxicity, flammability, and environmental persistence .

Future Directions

Future directions might involve further studies to better understand the compound’s properties, potential applications (such as in medicine or industry), and ways to improve its synthesis .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3R)-7'-bromo-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxylic acid involves the synthesis of the cyclopropane ring followed by the addition of the naphthalene ring and the carboxylic acid group. The final step involves the introduction of the bromine atom at the appropriate position.", "Starting Materials": [ "Cyclopropane-1,1-dicarboxylic acid", "Naphthalene", "Bromine", "Sodium hydroxide", "Sodium borohydride", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Diethyl ether", "Chloroform" ], "Reaction": [ "Step 1: Synthesis of cyclopropane ring", "a. Dissolve cyclopropane-1,1-dicarboxylic acid in methanol and add sodium borohydride.", "b. Heat the mixture under reflux for 4 hours.", "c. Cool the mixture and add hydrochloric acid to adjust the pH to 2.", "d. Extract the product with ethyl acetate and dry over sodium sulfate.", "e. Evaporate the solvent to obtain the cyclopropane ring.", "Step 2: Addition of naphthalene ring", "a. Dissolve naphthalene in chloroform and add the cyclopropane ring.", "b. Add sodium bicarbonate to the mixture and stir for 2 hours.", "c. Extract the product with chloroform and dry over sodium sulfate.", "d. Evaporate the solvent to obtain the spiro[cyclopropane-1,1'-naphthalene] ring.", "Step 3: Introduction of carboxylic acid group", "a. Dissolve the spiro[cyclopropane-1,1'-naphthalene] ring in methanol and add sodium hydroxide.", "b. Heat the mixture under reflux for 2 hours.", "c. Cool the mixture and acidify with hydrochloric acid.", "d. Extract the product with diethyl ether and dry over sodium sulfate.", "e. Evaporate the solvent to obtain the spiro[cyclopropane-1,1'-naphthalene]-3-carboxylic acid.", "Step 4: Introduction of bromine atom", "a. Dissolve the spiro[cyclopropane-1,1'-naphthalene]-3-carboxylic acid in chloroform and add bromine.", "b. Stir the mixture for 2 hours.", "c. Extract the product with chloroform and dry over sodium sulfate.", "d. Evaporate the solvent to obtain rac-(1R,3R)-7'-bromo-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxylic acid." ] }

CAS RN

2550997-30-1

Product Name

rac-(1R,3R)-7'-bromo-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-carboxylic acid

Molecular Formula

C13H13BrO2

Molecular Weight

281.1

Purity

0

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.